Cas no 22955-07-3 (Benzaldehyde,3-nitro-4-(phenylmethoxy)-)

Benzaldehyde,3-nitro-4-(phenylmethoxy)- structure
22955-07-3 structure
Product Name:Benzaldehyde,3-nitro-4-(phenylmethoxy)-
CAS No:22955-07-3
MF:C14H11NO4
MW:257.241443872452
MDL:MFCD02629625
CID:251541
PubChem ID:7023554
Update Time:2025-04-19

Benzaldehyde,3-nitro-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-nitro-4-(phenylmethoxy)-
    • 3-nitro-4-phenylmethoxybenzaldehyde
    • 4-(Benzyloxy)-3-nitrobenzaldehyde
    • 4-BENZYLOXY-3-NITROBENZALDEHYDE
    • 4-Benzyloxy-3-nitro-benzaldehyde
    • WNR CVH FO1R [WLN]
    • 4-phenylmethoxy-3-nitrobenzaldehyde
    • AKOS003220677
    • SCHEMBL4643645
    • CS-0360149
    • VJANVDWJMIGNFW-UHFFFAOYSA-N
    • MFCD02629625
    • 22955-07-3
    • DTXSID20427513
    • MDL: MFCD02629625
    • Inchi: 1S/C14H11NO4/c16-9-12-6-7-14(13(8-12)15(17)18)19-10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: VJANVDWJMIGNFW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.301
  • Boiling Point: 441.7°Cat760mmHg
  • Flash Point: 201.8°C
  • Refractive Index: 1.634
  • PSA: 69.44
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Benzaldehyde,3-nitro-4-(phenylmethoxy)- Security Information

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